Facile preparation of graphene–Fe3O4 nanocomposites for extraction of dye from aqueous solution
CrystEngComm Pub Date: 2013-10-24 DOI: 10.1039/C3CE41833B
Abstract
A facile and fast one-pot method was developed to synthesize a magnetic graphene–Fe3O4 nanocomposite (G–Fe3O4) at low reaction temperature. The synthesized nanocomposite was characterized by transmission electron microscopy, X-ray diffraction, and Fourier transform infrared spectroscopy. The Fe3O4 nanoparticles with average sizes of 24 nm were formed uniformly on graphene sheets. The as-prepared nanocomposite was used as an adsorbent to remove dye from wastewater using the organic dye rhodamine B as the adsorbate. The G–Fe3O4 nanocomposite shows excellent ability to extract organic pollutants and can be easily manipulated in a magnetic field for separation. The results suggest that G–Fe3O4 nanocomposites have great potential to remove organic dyes from wastewater.
Recommended Literature
- [1] Evaluation of two cyclic di-peptides as inhibitors of CCL2 induced chemotaxis†
- [2] Coffee and mustard mixtures in New York State
- [3] Ternary non-fullerene polymer solar cells with 13.51% efficiency and a record-high fill factor of 78.13%†
- [4] Facile synthesis of a water-soluble bidentate pyridine–acid ligand and its application in quantifying bovine serum albumin by fluorescence spectroscopy†
- [5] Synthesis and anti-cancer activities of glycosides and glycoconjugates of diterpenoid isosteviol†
- [6] Microwave absorption performance of methylimidazolium ionic liquids: towards novel ultra-wideband metamaterial absorbers
- [7] Preferred microenvironments of halogen bonds and hydrogen bonds revealed using statistics and QM/MM calculation studies†
- [8] Metal alkoxide-derived Co@NC/NCNS as a highly efficient bifunctional oxygen electrocatalyst†
- [9] Assembly of linear chains consisting of alternating silica beads and zeolite L crystals by nitroxide exchange reactions†
- [10] Mid-infrared response of PbS colloidal quantum dot solids†
